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An Objective Comparison of 3-Amino-1-propanol and Other Amino Alcohols in Drug Discovery

In the landscape of drug discovery and development, the selection of appropriate building

blocks is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles.

Amino alcohols, a class of organic compounds containing both an amine and a hydroxyl

functional group, are versatile synthons frequently incorporated into drug candidates to

modulate properties such as solubility, lipophilicity, and metabolic stability. This guide provides

a comparative analysis of 3-Amino-1-propanol against other commonly utilized amino

alcohols—Ethanolamine, N-Methylethanolamine, and 2-Amino-2-methyl-1-propanol—

supported by physicochemical data and standardized experimental protocols.

Structural and Physicochemical Comparison
The fundamental differences in the structure of these amino alcohols—namely carbon chain

length, substitution on the amine, and steric hindrance—give rise to distinct physicochemical

properties. These properties are critical determinants of a molecule's behavior in a biological

system.
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Structural Comparison of Amino Alcohols
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Caption: Structural relationships between selected amino alcohols.

The choice of amino alcohol can significantly impact a drug candidate's properties. For

instance, increasing carbon chain length from ethanolamine to 3-amino-1-propanol generally

increases lipophilicity. N-methylation (as in N-methylethanolamine) can alter basicity and

metabolic stability, while steric hindrance (as in 2-amino-2-methyl-1-propanol) can shield the

amine group from metabolic enzymes.[1][2]

Table 1: Physicochemical Properties of Selected Amino
Alcohols
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Property
3-Amino-1-
propanol

Ethanolamine
N-
Methylethanol
amine

2-Amino-2-
methyl-1-
propanol

Molar Mass (

g/mol )
75.11[3][4] 61.08[5][6] 75.11[1][7] 89.14[8][9]

Boiling Point (°C) 184-187[3] 170-171[10][11] 158.1[1] 165[9][12]

Melting Point

(°C)
10-12[3] 10.3-10.5[10][11] -4.5[1] 24-28[9]

Density (g/mL at

20-25°C)
0.982[3] 1.012[10] 0.935[1] 0.934[9][13]

logP

(Octanol/Water)
-1.1[4][14] -1.3[6] -1.062[1]

-0.8 (Computed)

[8]

pKa 10.16[4] 9.50[15] 9.8 (approx.) 9.7 (approx.)

Water Solubility Miscible[3][16] Miscible[5][15] Miscible[1][7] Soluble

Role and Impact in Drug Design
Amino alcohols are incorporated into drug molecules to serve several functions, including

acting as linkers or spacers, modifying solubility, and serving as precursors for more complex

moieties.[17][18][19][20] The choice of a specific amino alcohol can profoundly influence the

Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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